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Compound of Interest

Compound Name: 4,7-Didehydroneophysalin B

Cat. No.: B12086783 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4,7-Didehydroneophysalin B was not

located. The following guidance is based on general laboratory safety protocols and information

from the SDS of a related compound, Physalin B. Researchers should handle this compound

with caution and perform a full risk assessment before use.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 4,7-Didehydroneophysalin B. It

includes operational and disposal plans to ensure safe laboratory practices.

I. Personal Protective Equipment (PPE)
When handling 4,7-Didehydroneophysalin B, which is a powder, the following personal

protective equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.[1]

Hand Protection: Wear protective gloves.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles, especially if

splashing is possible.[1]

Skin and Body Protection: A laboratory coat or appropriate protective clothing is required to

prevent skin exposure.[1]

Respiratory Protection: In cases where dust may be generated, a dust respirator should be

used.[1] All handling of the powder form should ideally be conducted within a laboratory fume
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hood.[1]

II. Operational Plan: Handling Procedures
Adherence to a strict operational plan is crucial for the safe handling of 4,7-
Didehydroneophysalin B.

A. Engineering Controls:

Work in a well-ventilated area.

The use of a laboratory fume hood is recommended, particularly when handling the

powdered form, to minimize inhalation risks.[1]

Ensure safety showers and eyewash stations are readily accessible.

B. Handling Practices:

Avoid the formation of dust.[1]

Do not breathe in dust, vapors, mist, or gas.[1]

Prevent contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling the compound.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Eating, drinking, and smoking are strictly prohibited in the handling area.

C. First Aid Measures:

If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, seek medical

attention.[1]

In Case of Skin Contact: Remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[1][2]
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In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at

least 15 minutes, removing contact lenses if present and easy to do so. Continue rinsing and

seek medical attention if irritation persists.[1][2]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of

milk or water if the person is conscious and alert. Seek immediate medical attention.[1]

III. Disposal Plan
Proper disposal of 4,7-Didehydroneophysalin B and its containers is essential to prevent

environmental contamination and ensure safety.

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.

Spill Cleanup: In the event of a spill, clean it up immediately.[1] Sweep up the solid material,

taking care to avoid generating dust, and place it into a suitable, closed container for

disposal.[1] The spill site should be decontaminated with a 10% caustic solution, and the

area should be well-ventilated.[1]

IV. Quantitative Data
The following table summarizes the available quantitative data for 4,7-Didehydroneophysalin
B and the related compound Physalin B.
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Property Value Source

4,7-Didehydroneophysalin B

CAS Number 134461-76-0 ChemFaces[3]

Physical Description Powder ChemFaces[3]

Solvents

Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone,

etc.

ChemFaces[3]

Physalin B

CAS Number 23133-56-4 ChemFaces[1]

Purity >=98% ChemFaces[1]

Molecular Formula C28H30O9 ChemFaces[1]

Molecular Weight 510.53 ChemFaces[1]

V. Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

4,7-Didehydroneophysalin B.
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Safe handling and disposal workflow for 4,7-Didehydroneophysalin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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